Cas no 4891-38-7 (Methyl phenylpropiolate)

Methyl phenylpropiolate structure

Product Name:Methyl phenylpropiolate

CAS No:4891-38-7

Molecular Formula:C₁₀H₈O₂

Molecular Weight:160.1693

MDL:MFCD00041685

CID:45398

PubChem ID:87561542

Methyl phenylpropiolate Properties

Names and Identifiers

- Methyl phenylpropiolate
- Phenylpropiolic acid methyl ester
- methyl 3-phenylpropiolate
- 2-Phenyl-1-carbomethoxyacetylene
- 2-Propynoic acid, 3-phenyl-, methyl ester
- Methyl 3-phenyl-2-propynoate
- Methyl 3-phenylpropynoate
- Methyl phenylacetylenecarboxylate
- Methyl phenylethynecarboxylate
- Methyl phenylpropynoate
- Phenylpropynoic acid methyl ester
- Propiolic acid, phenyl-, methyl ester
- Methyl Phenylpropargylate
- Phenylpropargylic Acid Methyl Ester
- methyl 3-phenylprop-2-ynoate
- JFGWPXKGINUNDH-UHFFFAOYSA-N
- Propiolic acid, 3-phenyl-, methyl ester
- Methyl phenylpropiolate, 98%
- METHYLPHENYLPROPIOLATE
- MethylphenYLpropaLATE
- Methyl 3-phenylpro
- AS-58405
- SY049409
- Q63409032
- D70333
- CS-0063867
- methyl-3-phenyl-2-propynoate
- FT-0628336
- AKOS009159034
- 4891-38-7
- Methy phenylpropiolate
- Methyl phenylpropiolate, 97%
- DTXSID10197637
- 3-phenyl-prop-2-ynoic acid methyl ester
- M2080
- MFCD00041685
- EN300-743466
- SCHEMBL124863
- DA-32659
- +Expand
- MDL： MFCD00041685
- InChIKey： JFGWPXKGINUNDH-UHFFFAOYSA-N
- Inchi： 1S/C10H8O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,1H3
- SMILES： O(C([H])([H])[H])C(C#CC1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 472813

Computed Properties

Exact Mass: 160.05244
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 160.052
Heavy Atom Count: 12
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3
Refractive Index: n20/D 1.5590(lit.)
Boiling Point: 103°C/3mmHg(lit.)
Melting Point: 26°C
Flash Point: >230 °F
Color/Form: liquid
Solubility: Uncertain
Density: 1.086 g/mL at 25 °C(lit.)

Methyl phenylpropiolate Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： 26-36
Risk Phrases：R36/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： 36/38
Signal Word：Warning

Methyl phenylpropiolate Customs Data

HS CODE：29163900

Methyl phenylpropiolate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003SIQ-1g	Methyl 3-phenylpropiolate	4891-38-7	98%	1g	$9.00	2024-05-01
A2B Chem LLC	AB76130-1g	Methyl Phenylpropiolate	4891-38-7	98%	1g	$9.00	2024-04-19
Aaron	AR003SR2-250mg	Methyl 3-phenylpropiolate	4891-38-7	98%	250mg	$6.00
abcr	AB132498-5 g	Methyl phenylpropiolate, 97%; .	4891-38-7	97%	5 g	€83.90	2023-07-20
Alichem	A019117936-100g	Methyl 3-phenylpropiolate	4891-38-7	95%	100g	$573.24	2023-09-01
Ambeed	A132234-1g	Methyl Phenylpropiolate	4891-38-7	98%	1g	$13.00	2022-04-01
Apollo Scientific	OR315233-5g	Methy phenylpropiolate	4891-38-7	98%	5g	£27.00	2024-05-23
Crysdot LLC	CD12068517-100g	Methyl 3-phenylpropiolate	4891-38-7	95+%	100g	$556	2024-07-24
Enamine	EN300-743466-0.05g	methyl 3-phenylprop-2-ynoate	4891-38-7	95%	0.05g	$83.0	2024-05-24
eNovation Chemicals LLC	D750845-25g	Methyl 3-phenylpropiolate	4891-38-7	98+%	25g	$265	2022-06-09

Methyl phenylpropiolate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4891-38-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4891-38-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Methyl phenylpropiolate Related Literature

1. Dual 1,3-dipolar cycloaddition of carbon dioxide: two CO bonds of CO2 react in one reaction

Li-Li Zhao,Shun-Yi Wang,Xiao-Ping Xu,Shun-Jun Ji Chem. Commun. 2013 49 2569
2. Dual 1,3-dipolar cycloaddition of carbon dioxide: two CO bonds of CO2 react in one reaction

Li-Li Zhao,Shun-Yi Wang,Xiao-Ping Xu,Shun-Jun Ji Chem. Commun. 2013 49 2569
3. Gold-catalyzed formal (3 + 2) and (4 + 2) cycloaddition reactions using propiolates: assembly of 2,3-dihydrofurans and 3,4-dihydropyrans via a multistep cascade process

Congdi Zhang,Xiao-Qian Zhang,Yu Nie,Chao Wang,Tianyi Xu,Junjie Zhang,Lu Bai,Chao Feng,Youliang Wang Org. Chem. Front. 2022 9 5872
4. One-pot synthesis of chiral alcohols from alkynes by CF3SO3H/ruthenium tandem catalysis

Huan Liu,Sensheng Liu,Haifeng Zhou,Qixing Liu,Chunqin Wang RSC Adv. 2018 8 14829
5. Advancing electrocatalytic nitrogen fixation: insights from molecular systems

Jonas C. Peters Faraday Discuss. 2023 243 450
6. Gold-catalyzed bis(stannylation) of propiolates

F. Chahdoura,N. Lassauque,D. Bourissou,A. Amgoune Org. Chem. Front. 2016 3 856
7. Gold-catalyzed formal (3 + 2) and (4 + 2) cycloadditions of alkynes to highly functionalized dihydropyrroles and tetrahydropyridines

Xiao-Qian Zhang,Tianyi Xu,Congdi Zhang,Chao Wang,Youliang Wang Org. Chem. Front. 2023 10 680
8. Synthesis of β-cyanoalkylsulfonylated vinyl selenides through a four-component reaction

Fu-Sheng He,Yanfang Yao,Zhimei Tang,Yanjie Qiu,Wenlin Xie,Jie Wu Chem. Commun. 2021 57 12603
9. Regioselective synthesis of oxazole derivatives via palladium-catalyzed and copper-mediated cascade oxidative cyclization

Jia Zheng,Min Zhang,Liangbin Huang,Xiaohan Hu,Wanqing Wu,Huawen Huang,Huangfeng Jiang Chem. Commun. 2014 50 3609
10. Rh(iii)-Catalyzed synthesis of sultones through C–H activation directed by a sulfonic acid group

Zisong Qi,Mei Wang,Xingwei Li Chem. Commun. 2014 50 9776

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